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Compound of Interest

Compound Name:
5-(1-Hydroxyethyl)-2-

methylpyridine

Cat. No.: B121989 Get Quote

An In-depth Technical Guide to CAS Number 100189-16-0

This technical guide provides a comprehensive overview of the chemical compound identified

by CAS number 100189-16-0, also known as 5-(1-Hydroxyethyl)-2-methylpyridine. The

information is curated for researchers, scientists, and professionals in the field of drug

development and organic synthesis. This document details the compound's chemical and

physical properties, lists known commercial suppliers, and illustrates its role as a key

intermediate in pharmaceutical manufacturing.

Core Chemical Identity
The compound with CAS number 100189-16-0 is a pyridine derivative. Its formal name is 3-

Pyridinemethanol, alpha,6-dimethyl-, but it is more commonly referred to as 5-(1-
Hydroxyethyl)-2-methylpyridine.[1][2] It is recognized as a valuable building block in the

synthesis of complex organic molecules, particularly active pharmaceutical ingredients (APIs).

[1][3]

Chemical and Physical Properties
The properties of 5-(1-Hydroxyethyl)-2-methylpyridine are summarized below. These data

are essential for planning chemical reactions, ensuring safe handling, and establishing

appropriate storage conditions. The compound typically appears as a colorless to pale yellow

liquid or a white solid powder, depending on its purity.[2][4]
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Property Value

CAS Number 100189-16-0

Molecular Formula C₈H₁₁NO

Molecular Weight 137.18 g/mol [1][3]

Boiling Point 246.655 °C at 760 mmHg[1][5]

Flash Point 102.974 °C[1][5]

Density 1.055 g/cm³[1][5]

Refractive Index 1.532[1][5]

Vapor Pressure 0.014 mmHg at 25 °C[1]

pKa (Predicted) 13.77 ± 0.20[1]

Storage Conditions
Room temperature, under an inert

atmosphere[1][6]

Applications in Pharmaceutical Synthesis
CAS 100189-16-0 is a crucial intermediate in the synthesis of various pharmaceutical

compounds.[1] Its most notable application is in the preparation of metabolites of Pioglitazone,

a well-known antidiabetic and antihyperglycemic agent.[1] The molecular structure of 5-(1-
Hydroxyethyl)-2-methylpyridine makes it a key component for building the side chains of

more complex drug molecules.[1]

The synthesis pathway diagram below illustrates the role of this compound as an intermediate.

It is typically synthesized from an upstream precursor, 1-(6-methyl-pyridin-3-yl)-ethanone, and

is then used to build more complex downstream products like Hydroxypioglitazone and

Ketopioglitazone, which are metabolites of Pioglitazone.[1]
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Upstream Precursor

Core Compound

Downstream Products (Pioglitazone Metabolites)

1-(6-methyl-pyridin-3-yl)-ethanone
(CAS: 36357-38-7)

5-(1-Hydroxyethyl)-2-methylpyridine
(CAS: 100189-16-0)

Reduction

Hydroxypioglitazone
(CAS: 146062-44-4)

Multi-step Synthesis

Ketopioglitazone
(CAS: 146062-45-5)

Multi-step Synthesis

Click to download full resolution via product page

Synthetic pathway showing the role of CAS 100189-16-0.

Experimental Protocols
Detailed experimental protocols for the synthesis and use of 5-(1-Hydroxyethyl)-2-
methylpyridine are typically found in peer-reviewed scientific literature and patents. The

search results confirm its use in the "Synthesis and biological activity of metabolites of the

antidiabetic, antihyperglycemic agent pioglitazone".[1] The general experimental workflow

involves the chemical transformation of upstream materials into the target intermediate,

followed by its use in subsequent reactions to yield the final product.

The logical workflow for utilizing this compound in a research or development setting is outlined

in the diagram below.
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1. Procurement & QC
Source intermediate from supplier.

Verify purity (e.g., GC, NMR).

2. Reaction Setup
Prepare reaction under inert

atmosphere with appropriate solvent.

3. Synthesis Step
Use 100189-16-0 as a reactant

to build target molecule.

4. Workup & Purification
Isolate the crude product.

Purify using chromatography or crystallization.

5. Product Analysis
Confirm structure and purity of
the final downstream product.

Click to download full resolution via product page

General experimental workflow for using CAS 100189-16-0.

Commercial Suppliers
5-(1-Hydroxyethyl)-2-methylpyridine is available from a variety of chemical suppliers that

cater to research and industrial needs. The purity of the compound typically offered is 97% or

higher.[3] The following table lists several known suppliers.
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Supplier Location Noted Purity/Package

CymitQuimica - 97%[2]

BLDpharm Global -[6]

Laibo Chem (via Orion

Cientific)
- 250mg, 1g packages[7][8]

Huateng Pharmaceutical China -[9]

Shanghai hekang chemical

co.ltd
China 95%[10]

Dayang Chem (Hangzhou) Co. China -[11]

Angene Chemical Global 10g packages[12]

2a biotech - 98%[13]

Pharmaffiliates India -[14]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.orionprodutoscientificos.com.br/5-1-hydroxyethyl-2-methylpyridine-package-1g-laibo-chem
https://www.orionprodutoscientificos.com.br/5-1-hydroxyethyl-2-methylpyridine-package-1g-laibo-chem
https://en.huatengsci.com/products/intermediates/?page=242
https://www.echemi.com/shop-us20180832100024676/index.html
https://www.lookchem.com/product_5--1-HYDROXYETHYL--2-METHYLPYRIDINE/15159100.html
https://www.lookchem.com/product_5--1-HYDROXYETHYL--2-METHYLPYRIDINE/15159100.html
https://hycell.tw/angene-chemical/
https://hycell.tw/angene-chemical/
https://hycell.tw/angene-chemical/
https://www.2abiotech.net/show_product.html?pro_id=75392
https://www.pharmaffiliates.com/en/diazabicycloundecene-pa270022275.html
https://www.benchchem.com/product/b121989#cas-number-100189-16-0-properties-and-suppliers
https://www.benchchem.com/product/b121989#cas-number-100189-16-0-properties-and-suppliers
https://www.benchchem.com/product/b121989#cas-number-100189-16-0-properties-and-suppliers
https://www.benchchem.com/product/b121989#cas-number-100189-16-0-properties-and-suppliers
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b121989?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b121989?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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